[5-(indol-1-ylmethyl)-1H-pyrazol-3-yl]-[4-(2-methoxyethyl)piperazin-1-yl]methanone

• IUPAC Name: [5-(indol-1-ylmethyl)-1H-pyrazol-3-yl]-[4-(2-methoxyethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H25N5O2/c1-27-13-12-23-8-10-24(11-9-23)20(26)18-14-17(21-22-18)15-25-7-6-16-4-2-3-5-19(16)25/h2-7,14H,8-13,15H2,1H3,(H,21,22)
• InChI Key: PUYGQYKMSAOJAO-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCN(CC1)C(=O)C2=NNC(=C2)CN3C=CC4=CC=CC=C43
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

[5-(indol-1-ylmethyl)-1H-pyrazol-3-yl]-[4-(2-methoxyethyl)piperazin-1-yl]methanone is a complex organic compound that features a unique combination of indole, pyrazole, and piperazine moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [5-(indol-1-ylmethyl)-1H-pyrazol-3-yl]-[4-(2-methoxyethyl)piperazin-1-yl]methanone typically involves multi-step organic reactions. The process begins with the preparation of the indole and pyrazole intermediates, followed by their coupling with the piperazine derivative. Common reagents used in these reactions include:

Indole: Synthesized from aniline and ethyl glyoxalate.

Pyrazole: Prepared from hydrazine and 1,3-diketones.

Piperazine: Functionalized with 2-methoxyethyl groups.

The final coupling reaction is often carried out under reflux conditions in the presence of a suitable catalyst, such as palladium on carbon (Pd/C), to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

[5-(indol-1-ylmethyl)-1H-pyrazol-3-yl]-[4-(2-methoxyethyl)piperazin-1-yl]methanone undergoes various chemical reactions, including:

Oxidation: The indole moiety can be oxidized to form indole-2,3-dione derivatives.

Reduction: The pyrazole ring can be reduced to form pyrazoline derivatives.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions with halogenated compounds.

Common Reagents and Conditions

Oxidation: Performed using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Achieved using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Conducted in the presence of bases like sodium hydride (NaH) or potassium carbonate (K2CO3) to facilitate nucleophilic attack.

Major Products Formed

Oxidation: Indole-2,3-dione derivatives.

Reduction: Pyrazoline derivatives.

Substitution: Various substituted piperazine derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel synthetic methodologies.

Biology

In biological research, [5-(indol-1-ylmethyl)-1H-pyrazol-3-yl]-[4-(2-methoxyethyl)piperazin-1-yl]methanone is studied for its potential as a bioactive molecule. It may exhibit properties such as enzyme inhibition, receptor binding, or antimicrobial activity.

Medicine

In medicinal chemistry, this compound is investigated for its potential therapeutic applications. Its structural features make it a candidate for drug development, particularly in targeting specific biological pathways or receptors.

Industry

In the industrial sector, this compound can be used in the development of advanced materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of [5-(indol-1-ylmethyl)-1H-pyrazol-3-yl]-[4-(2-methoxyethyl)piperazin-1-yl]methanone involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound’s effects are mediated through binding to these targets, leading to changes in their activity or function. For example, it may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist.

Comparison with Similar Compounds

Similar Compounds

• [5-(indol-1-ylmethyl)-1H-pyrazol-3-yl]-[4-(2-hydroxyethyl)piperazin-1-yl]methanone
• [5-(indol-1-ylmethyl)-1H-pyrazol-3-yl]-[4-(2-ethoxyethyl)piperazin-1-yl]methanone
• [5-(indol-1-ylmethyl)-1H-pyrazol-3-yl]-[4-(2-chloroethyl)piperazin-1-yl]methanone

Uniqueness

The uniqueness of [5-(indol-1-ylmethyl)-1H-pyrazol-3-yl]-[4-(2-methoxyethyl)piperazin-1-yl]methanone lies in its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the methoxyethyl group on the piperazine ring, for example, may enhance its solubility or binding affinity compared to similar compounds with different substituents.